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An in-depth exploration of the sources, transformations, and environmental implications of the
smallest a-dicarbonyl compound, tailored for researchers, scientists, and drug development
professionals.

Glyoxal (CHOCHO), the simplest a-dicarbonyl, is a ubiquitous and highly reactive trace gas in
the Earth's atmosphere. Its significance lies in its profound influence on key atmospheric
processes, including the formation of secondary organic aerosol (SOA), which has substantial
Impacts on air quality and climate. This technical guide provides a comprehensive overview of
the current scientific understanding of glyoxal's role in atmospheric and environmental
chemistry, with a focus on its sources, sinks, chemical transformations, and the analytical
methods used for its study.

Atmospheric Abundance and Sources of Glyoxal

Glyoxal is introduced into the atmosphere from a variety of natural and anthropogenic sources.
The oxidation of volatile organic compounds (VOCS) is the primary pathway for its formation.[1]
[2] Biogenic VOCs, particularly isoprene emitted by vegetation, are the dominant global source
of glyoxal.[2][3] Anthropogenic activities also contribute significantly, with sources including the
oxidation of aromatic compounds from vehicle emissions and industrial processes, as well as
biomass and fossil fuel burning.[1] Recent studies have also identified the ocean as a
potentially significant source of atmospheric glyoxal, linked to microbiological activity and the
oxidation of phospholipids in the sea surface microlayer.
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Atmospheric concentrations of glyoxal are highly variable, depending on the proximity to
emission sources and meteorological conditions. In polluted urban areas, mixing ratios can
reach up to 1.82 parts per billion by volume (ppbv). In contrast, concentrations in remote
marine environments are much lower, typically ranging from a few to tens of parts per trillion by
volume (pptv).

Chemical Transformations and Sinks of Glyoxal in
the Atmosphere

Once in the atmosphere, glyoxal has a relatively short lifetime, typically around 2-3 hours, due
to its high reactivity. Its primary removal pathways are photolysis (dissociation by sunlight) and
reaction with the hydroxyl radical (OH), the atmosphere's primary daytime oxidant.

The atmospheric lifecycle of glyoxal is a complex interplay of gas-phase and multiphase
chemistry, as depicted in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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